Cas no 83721-36-2 (Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1))
83721-36-2 structure
Product Name:Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1)
CAS No:83721-36-2
MF:C8H13NO3S
MW:203.258721113205
CID:723895
PubChem ID:13685726
Update Time:2025-04-19
Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1)
- ammonium p-xylene-2-sulphonate
- azanium,2,5-dimethylbenzenesulfonate
- 83721-36-2
- EINECS 280-566-5
- NS00089534
- AMMONIUM 2,5-DIMETHYLBENZENESULFONATE
- AMMONIUM2,5-DIMETHYLBENZENESULFONATE
- Q27274505
- BENZENESULFONIC ACID, 2,5-DIMETHYL-, AMMONIUM SALT (1:1)
- B8CYS38264
- UNII-B8CYS38264
-
- Inchi: 1S/C8H10O3S.H3N/c1-6-3-4-7(2)8(5-6)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);1H3
- InChI Key: UXKXKFCNSBEHCR-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C=CC=1C)(=O)(=O)[O-].[NH4+]
Computed Properties
- Exact Mass: 203.06161445g/mol
- Monoisotopic Mass: 203.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Boiling Point: 415.7°C at 760 mmHg
- Flash Point: 205.2°C
Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
83721-36-2 (Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1)) Related Products
- 3453-83-6(2,4,6-Trimethylbenzenesulfonic acid)
- 609-54-1(2,5-Dimethylbenzenesulfonic acid)
- 26447-10-9(Ammoniumxylenesulfonate -)
- 66905-17-7(2,5-Dimethylbenzenesulfonic Acid Dihydrate)
- 835617-36-2(Mesitylenesulfonic acid dihydrate)
- 25241-15-0(Benzenesulfonic acid,2,6-dimethyl-)
- 88-20-0(o-Toluenesulfonic Acid)
- 25321-41-9(Dimethylbenzene Sulfonic Acid)
- 88-61-9(2,4-Xylenesulfonic Acid)
- 3453-84-7(2,4,5-Trimethylbenzenesulfonic acid)
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